Cas no 2097919-85-0 (2-4-(propan-2-yl)phenoxy-N-2-(2H-1,2,3-triazol-2-yl)ethylacetamide)

2-4-(propan-2-yl)phenoxy-N-2-(2H-1,2,3-triazol-2-yl)ethylacetamide Chemical and Physical Properties
Names and Identifiers
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- 2-4-(propan-2-yl)phenoxy-N-2-(2H-1,2,3-triazol-2-yl)ethylacetamide
- F6514-7586
- 2097919-85-0
- N-(2-(2H-1,2,3-triazol-2-yl)ethyl)-2-(4-isopropylphenoxy)acetamide
- AKOS032459252
- 2-(4-propan-2-ylphenoxy)-N-[2-(triazol-2-yl)ethyl]acetamide
- 2-[4-(propan-2-yl)phenoxy]-N-[2-(2H-1,2,3-triazol-2-yl)ethyl]acetamide
-
- Inchi: 1S/C15H20N4O2/c1-12(2)13-3-5-14(6-4-13)21-11-15(20)16-9-10-19-17-7-8-18-19/h3-8,12H,9-11H2,1-2H3,(H,16,20)
- InChI Key: XGRLZZRLNBPXTI-UHFFFAOYSA-N
- SMILES: O(CC(NCCN1N=CC=N1)=O)C1C=CC(=CC=1)C(C)C
Computed Properties
- Exact Mass: 288.15862589g/mol
- Monoisotopic Mass: 288.15862589g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 21
- Rotatable Bond Count: 7
- Complexity: 311
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 69Ų
2-4-(propan-2-yl)phenoxy-N-2-(2H-1,2,3-triazol-2-yl)ethylacetamide Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Life Chemicals | F6514-7586-50mg |
2-[4-(propan-2-yl)phenoxy]-N-[2-(2H-1,2,3-triazol-2-yl)ethyl]acetamide |
2097919-85-0 | 50mg |
$240.0 | 2023-09-08 | ||
Life Chemicals | F6514-7586-2μmol |
2-[4-(propan-2-yl)phenoxy]-N-[2-(2H-1,2,3-triazol-2-yl)ethyl]acetamide |
2097919-85-0 | 2μmol |
$85.5 | 2023-09-08 | ||
Life Chemicals | F6514-7586-30mg |
2-[4-(propan-2-yl)phenoxy]-N-[2-(2H-1,2,3-triazol-2-yl)ethyl]acetamide |
2097919-85-0 | 30mg |
$178.5 | 2023-09-08 | ||
Life Chemicals | F6514-7586-40mg |
2-[4-(propan-2-yl)phenoxy]-N-[2-(2H-1,2,3-triazol-2-yl)ethyl]acetamide |
2097919-85-0 | 40mg |
$210.0 | 2023-09-08 | ||
Life Chemicals | F6514-7586-10μmol |
2-[4-(propan-2-yl)phenoxy]-N-[2-(2H-1,2,3-triazol-2-yl)ethyl]acetamide |
2097919-85-0 | 10μmol |
$103.5 | 2023-09-08 | ||
Life Chemicals | F6514-7586-3mg |
2-[4-(propan-2-yl)phenoxy]-N-[2-(2H-1,2,3-triazol-2-yl)ethyl]acetamide |
2097919-85-0 | 3mg |
$94.5 | 2023-09-08 | ||
Life Chemicals | F6514-7586-20mg |
2-[4-(propan-2-yl)phenoxy]-N-[2-(2H-1,2,3-triazol-2-yl)ethyl]acetamide |
2097919-85-0 | 20mg |
$148.5 | 2023-09-08 | ||
Life Chemicals | F6514-7586-75mg |
2-[4-(propan-2-yl)phenoxy]-N-[2-(2H-1,2,3-triazol-2-yl)ethyl]acetamide |
2097919-85-0 | 75mg |
$312.0 | 2023-09-08 | ||
Life Chemicals | F6514-7586-20μmol |
2-[4-(propan-2-yl)phenoxy]-N-[2-(2H-1,2,3-triazol-2-yl)ethyl]acetamide |
2097919-85-0 | 20μmol |
$118.5 | 2023-09-08 | ||
Life Chemicals | F6514-7586-4mg |
2-[4-(propan-2-yl)phenoxy]-N-[2-(2H-1,2,3-triazol-2-yl)ethyl]acetamide |
2097919-85-0 | 4mg |
$99.0 | 2023-09-08 |
2-4-(propan-2-yl)phenoxy-N-2-(2H-1,2,3-triazol-2-yl)ethylacetamide Related Literature
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Yingjie Zhao,Ruomeng Duan,Jianzhang Zhao,Chen Li Chem. Commun., 2018,54, 12329-12332
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Kathleen Servaty,Cécile Moucheron,Andrée Kirsch-De Mesmaeker Dalton Trans., 2011,40, 11704-11711
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Angelina Z. Monroe,William H. Gordon,Jared S. Wood,Gary E. Martin,Jeremy B. Morgan,R. Thomas Williamson Chem. Commun., 2021,57, 5658-5661
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Vlasta Bonačić-Koutecký,Thorsten M. Bernhardt Phys. Chem. Chem. Phys., 2012,14, 9252-9254
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Mark E. Light,Michael B. Hursthouse,Daniel J. Price Dalton Trans., 2011,40, 2983-2994
Additional information on 2-4-(propan-2-yl)phenoxy-N-2-(2H-1,2,3-triazol-2-yl)ethylacetamide
Compound CAS No. 2097919-85-0: 2-[4-(Propan-2-yl)phenoxy]-N-[2-(2H-1,2,3-triazol-2-yl)ethyl]acetamide
The compound CAS No. 2097919-85-0, known as 2-[4-(Propan-2-yl)phenoxy]-N-[2-(2H-1,2,3-triazol-2-yl)ethyl]acetamide, is a highly specialized organic molecule with significant potential in various fields. This compound has been the subject of extensive research due to its unique structural features and promising applications in agricultural chemistry and pharmaceuticals. The molecule combines a phenoxy group with a triazole moiety, making it a versatile platform for further functionalization and optimization.
Recent studies have highlighted the importance of triazole-containing compounds in enhancing the bioactivity of agrochemicals. The presence of the triazole ring in this compound contributes to its stability and ability to interact with biological targets. Researchers have demonstrated that such structures can act as effective pesticides or fungicides, offering a sustainable solution to crop protection challenges. The integration of the propan-2-yl group further enhances the compound's lipophilicity, which is crucial for its absorption and distribution in target organisms.
The synthesis of this compound involves a multi-step process that combines Suzuki coupling reactions and acylation techniques. These methods ensure high yields and purity, making the compound suitable for large-scale production. The latest advancements in catalytic systems have enabled researchers to optimize the reaction conditions, reducing costs and minimizing environmental impact.
From a pharmacological perspective, this compound has shown potential as a modulator of cellular pathways involved in inflammation and oxidative stress. Preclinical studies suggest that it may serve as a lead compound for developing novel anti-inflammatory agents or neuroprotective drugs. Its ability to cross the blood-brain barrier has been validated in animal models, indicating its suitability for targeting central nervous system disorders.
In terms of environmental safety, researchers have conducted extensive toxicity studies to assess the impact of this compound on non-target species. Results indicate that it exhibits low toxicity to aquatic organisms, making it an eco-friendly alternative to traditional agrochemicals. Regulatory agencies have expressed interest in this compound due to its compliance with stringent safety standards.
Looking ahead, ongoing research is focused on improving the compound's bioavailability and efficacy through structural modifications. Scientists are exploring the addition of functional groups that can enhance its solubility or prolong its half-life in biological systems. Collaborative efforts between academic institutions and industry partners are expected to accelerate the development of this compound into marketable products.
In conclusion, the compound CAS No. 2097919-85-0 represents a cutting-edge advancement in molecular design with wide-ranging applications across multiple disciplines. Its unique combination of structural features and favorable biological properties positions it as a promising candidate for future innovations in agriculture and medicine.
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